Cas no 1261934-92-2 (2-Fluoro-4-(2-fluoro-3-trifluoromethylphenyl)benzoic acid)

• Product Name: 2-Fluoro-4-(2-fluoro-3-trifluoromethylphenyl)benzoic acid
• CAS No: 1261934-92-2
• MF: C₁₄H₇F₅O₂
• MW: 302.196201562881
• MDL: MFCD18322469
• CID: 2621698
• PubChem ID: 53228288
• Update Time: 2025-05-24

2-Fluoro-4-(2-fluoro-3-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-FLUORO-4-(2-FLUORO-3-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
• MFCD18322469
• DTXSID50691821
• 2',3-Difluoro-3'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylic acid
• 1261934-92-2
• 2-Fluoro-4-(2-fluoro-3-trifluoromethylphenyl)benzoic acid, 95%
• 2-Fluoro-4-(2-fluoro-3-trifluoromethylphenyl)benzoic acid

• MDL： MFCD18322469
• Inchi： 1S/C14H7F5O2/c15-11-6-7(4-5-9(11)13(20)21)8-2-1-3-10(12(8)16)14(17,18)19/h1-6H,(H,20,21)
• InChI Key： WBVMRXSBMDQLMC-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C1C=CC(C(=O)O)=C(C=1)F

Computed Properties

• Exact Mass: 302.03662027Da
• Monoisotopic Mass: 302.03662027Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-Fluoro-4-(2-fluoro-3-trifluoromethylphenyl)benzoic acid

Introduction to 2-Fluoro-4-(2-fluoro-3-trifluoromethylphenyl)benzoic Acid (CAS No. 1261934-92-2)

2-Fluoro-4-(2-fluoro-3-trifluoromethylphenyl)benzoic acid, also known by its CAS number CAS No. 1261934-92-2, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a benzoic acid moiety substituted with fluorine atoms and a trifluoromethyl group, making it a valuable compound in the development of novel drugs and advanced materials.

The molecular formula of this compound is C₁₅H_{F5O3N, with a molecular weight of approximately 358.07 g/mol. The presence of multiple fluorine atoms in its structure contributes to its high stability and lipophilicity, which are critical properties for drug candidates targeting specific biological pathways. Recent studies have highlighted the potential of this compound in the development of anti-tumor agents, where its unique chemical properties enable it to interact with specific protein targets involved in cancer progression.}

The synthesis of 2-Fluoro-4-(2-fluoro-3-trifluoromethylphenyl)benzoic acid involves a multi-step process that typically begins with the preparation of intermediate fluorinated aromatic compounds. Researchers have explored various synthetic routes, including Suzuki coupling reactions and nucleophilic aromatic substitution, to optimize the yield and purity of this compound. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, making large-scale production more feasible.

In terms of applications, this compound has shown promising results in preclinical studies as a potential inhibitor of certain kinases involved in cellular signaling pathways. Its ability to modulate these pathways makes it a candidate for the treatment of various diseases, including cancer and inflammatory disorders. Additionally, the compound's stability under physiological conditions suggests that it could be developed into an orally bioavailable drug, which is a significant advantage in pharmaceutical development.

Recent research has also explored the use of CAS No. 1261934-92-2 in materials science, particularly in the development of advanced polymers and coatings with enhanced chemical resistance and thermal stability. The trifluoromethyl group present in its structure contributes to these properties, making it a valuable component in high-performance materials.

In conclusion, 2-Fluoro-4-(2-fluoro-3-trifluoromethylphenyl)benzoic acid (CAS No. 1261934-92-) is a versatile compound with wide-ranging applications across multiple scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application research, position it as a key player in the development of innovative solutions in pharmaceuticals and materials science.